Cas no 1795493-23-0 (N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1795493-23-0
• MF: C₁₁H₁₄N₄O₂S
• MW: 266.319460391998
• CID: 5370317
• Update Time: 2025-06-30

N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyltriazole-4-carboxamide
• N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C11H14N4O2S/c1-7-3-4-18-10(7)9(16)5-12-11(17)8-6-15(2)14-13-8/h3-4,6,9,16H,5H2,1-2H3,(H,12,17)
• InChI Key： KJHJCYKEEYYPGG-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCC(O)C2SC=CC=2C)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1795493-23-0)

N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1795493-23-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of functional groups such as hydroxyl and thiophene moieties, combined with the triazole core, suggests a unique set of chemical properties that make it a valuable candidate for further exploration.

The compound's structure consists of a 1-methyl-1H-1,2,3-triazole-4-carboxamide backbone, which is a well-known scaffold in the design of biologically active molecules. The triazole ring is particularly noteworthy for its ability to participate in hydrogen bonding and metal coordination, features that are often exploited in the development of therapeutic agents. Additionally, the 2-hydroxy-2-(3-methylthiophen-2-yl)ethyl side chain introduces both hydrophilic and lipophilic characteristics, enhancing the compound's solubility and membrane permeability—crucial factors for pharmacological activity.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological profiles. The thiophene ring, a key component of this molecule, is known for its presence in numerous bioactive natural products and synthetic drugs. For instance, derivatives of thiophene have shown promise in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The incorporation of a methylthiophenyl group into the structure of N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide may contribute to its unique biological activity by modulating interactions with biological targets.

The carboxamide functional group at the 4-position of the triazole ring is another critical feature that influences the compound's reactivity and biological properties. Carboxamides are frequently found in pharmaceuticals due to their ability to form stable amide bonds with biological molecules. This moiety can serve as a hinge region or an anchor point for binding to protein targets, thereby modulating enzymatic activity or receptor interactions. The hydroxyl group adjacent to the thiophene ring further enhances the compound's potential for hydrogen bonding interactions, which are essential for target specificity.

The synthesis of N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions and multicomponent reactions have been employed to construct the triazole core and attach the side chains efficiently. These synthetic strategies not only ensure high yields but also allow for structural modifications that can fine-tune the compound's pharmacological properties.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary data suggest that it exhibits inhibitory effects on certain enzymes and receptors relevant to human health conditions. For example, interactions with cytochrome P450 enzymes could influence drug metabolism rates, while binding to specific receptors might lead to therapeutic effects in areas such as inflammation or pain management. The hydroxyl and thiophene groups appear to play significant roles in these interactions by modulating electronic distributions and steric hindrance.

The potential applications of N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use as an intermediate in the synthesis of more complex molecules or as a building block for drug libraries. High-throughput screening (HTS) techniques could be employed to rapidly assess its activity against a wide range of biological targets, accelerating the discovery process.

The compound's stability under various conditions is another critical aspect that must be evaluated before considering its practical applications. Factors such as solubility in common solvents, resistance to degradation under physiological conditions, and compatibility with standard analytical techniques are all important considerations. Preliminary stability studies indicate that N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide maintains its integrity under controlled environments but may require protective measures when exposed to extreme pH levels or temperatures.

The future research directions for this molecule are multifaceted. Further exploration into its synthetic pathways could lead to more efficient production methods or novel derivatives with enhanced properties. Additionally, detailed mechanistic studies could provide insights into how it interacts with biological targets at a molecular level. Such knowledge would be invaluable for optimizing its pharmacological profile and developing new therapeutic strategies.

In conclusion，N-[2-hydroxy-